Cas no 2021784-59-6 (5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2021784-59-6
• MF: C₈H₁₄BrN₅
• MW: 260.134259700775
• CID: 5761606
• PubChem ID: 165482704
• Update Time: 2025-05-27

5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,4-triazol-3-amine
• 2021784-59-6
• EN300-1109598
• 5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H14BrN5/c1-13-3-2-6(4-13)5-14-7(9)11-8(10)12-14/h6H,2-5H2,1H3,(H2,10,12)
• InChI Key： NBGDJPSQLXYMTQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1CN(C)CC1

Computed Properties

• Exact Mass: 259.04326g/mol
• Monoisotopic Mass: 259.04326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60Ų

Additional information on 5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2021784-59-6)

The compound 5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2021784-59-6) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core substituted with a bromo group and a 1-methylpyrrolidin-3-ylmethyl moiety, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to the growing demand for novel triazole derivatives in medicinal chemistry.

In recent years, the search for bioactive triazole compounds has surged, driven by their broad-spectrum biological activities. The presence of the bromo substituent in 5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine enhances its reactivity, enabling further functionalization for targeted applications. This aligns with the current trend in structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in pharmacological properties. The compound’s 1-methylpyrrolidine side chain also contributes to its lipophilicity, a critical factor in drug bioavailability.

The synthesis of 5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine involves multi-step organic reactions, often starting from readily available triazole precursors. Optimizing its yield and purity is a key focus for chemists, as highlighted in recent publications on heterocyclic compound synthesis. Its CAS No. 2021784-59-6 serves as a unique identifier in chemical databases, facilitating global collaboration and patent tracking. This is particularly relevant given the rise of open-access chemical data platforms.

From a therapeutic perspective, 1,2,4-triazole derivatives like this compound are explored for their potential in treating various conditions, owing to their enzyme inhibition and receptor modulation capabilities. While specific clinical data for this compound may be limited, its structural analogs have shown promise in preclinical studies. This has led to increased searches for triazole-based drug candidates and small molecule therapeutics in academic and industrial circles.

In agrochemistry, the bromo-triazole scaffold is valued for its potential as a crop protection agent. The compound’s stability under environmental conditions makes it a candidate for further investigation in this field. This aligns with the growing emphasis on sustainable agriculture and the need for eco-friendly pesticides, topics frequently searched by stakeholders in the agrochemical sector.

Analytical characterization of 5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with regulatory standards, a critical aspect given the stringent requirements for chemical purity in pharmaceutical applications. The compound’s CAS No. 2021784-59-6 is often cross-referenced in analytical reports to avoid ambiguity.

Future research directions for this compound may include computational modeling to predict its interactions with biological targets, a hot topic in AI-driven drug discovery. Additionally, its potential as a building block for more complex molecules could expand its utility in combinatorial chemistry. These avenues reflect the broader shift toward high-throughput screening and fragment-based drug design.

In summary, 5-bromo-1-(1-methylpyrrolidin-3-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2021784-59-6) represents a compelling case study in the intersection of organic synthesis and applied chemistry. Its multifaceted applications and relevance to contemporary research trends ensure its continued prominence in scientific literature and industrial workflows.